N-1,2,3-benzothiadiazol-5-yl-N'-(3-methoxyphenyl)urea

• IUPAC Name: 1-(1,2,3-benzothiadiazol-5-yl)-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C14H12N4O2S/c1-20-11-4-2-3-9(7-11)15-14(19)16-10-5-6-13-12(8-10)17-18-21-13/h2-8H,1H3,(H2,15,16,19)
• InChI Key: SCKWYJDFVHRXPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NC2=CC3=C(C=C2)SN=N3
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol

Description

The compound N-1,2,3-benzothiadiazol-5-yl-N'-(3-methoxyphenyl)urea falls under the category of urea derivatives. These derivatives are known for their biological and pharmacological activities, including anticancer effects.

Synthesis Analysis

• Synthesis of similar compounds, such as various N-aryl-N′-thiadiazol ureas, has been achieved through reactions involving appropriate precursors and often utilizing microwave irradiation for improved yields and faster reactions (Zheng-jun, 2007).
• Specific synthesis procedures can vary depending on the substituents and desired properties of the final product.

Molecular Structure Analysis

• The molecular structure of similar urea derivatives typically features a planar urea scaffold, which is critical for their biological activities. This planarity is often due to intramolecular hydrogen bonding (Song et al., 2008).

Mechanism of Action

While the exact mechanism of action for “N-1,2,3-benzothiadiazol-5-yl-N’-(3-methoxyphenyl)urea” is not known, similar compounds have been shown to have antihyperalgesic effects and may modulate proinflammatory cytokines and the catecholaminergic and serotonergic pathways.

Future Directions

Research is ongoing into the development of boron-based heterocycles, such as benzo[c][1,2,5]oxadiazoles and benzo[c][1,2,5]thiadiazoles, as potential therapeutic agents. These compounds are being studied for their anticancer potential, specifically targeting tumor hypoxia.